Cas no 1286265-33-5 (1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride
• CAS No: 1286265-33-5
• MF: C₁₂H₁₈Cl₃FN₂
• MW: 315.642123699188
• CID: 4983202
• Update Time: 2025-11-02

1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride
• 1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-amine;dihydrochloride

• Inchi： 1S/C12H16ClFN2.2ClH/c13-12-7-10(14)2-1-9(12)8-16-5-3-11(15)4-6-16;;/h1-2,7,11H,3-6,8,15H2;2*1H
• InChI Key： ADWYFZWJYSHHKB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCC(CC1)N)F.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride

Comprehensive Overview of 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286265-33-5)

1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286265-33-5) is a chemically synthesized compound with significant relevance in pharmaceutical research and development. This piperidine derivative is characterized by its unique structural features, including a chloro-fluorobenzyl group, which contributes to its potential biological activity. Researchers are increasingly interested in this compound due to its possible applications in central nervous system (CNS) drug discovery and receptor modulation studies.

The compound's molecular structure combines a piperidin-4-amine core with a 2-chloro-4-fluorobenzyl substituent, followed by dihydrochloride salt formation. This modification enhances its solubility and stability, making it suitable for various experimental conditions. Recent studies suggest that 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride may interact with specific neurotransmitter receptors, sparking interest in its potential role in neurological disorder research.

In the context of current scientific trends, this compound aligns with the growing focus on precision medicine and targeted drug delivery systems. Its structural features make it a candidate for investigating blood-brain barrier permeability, a critical factor in developing treatments for CNS conditions. The presence of both chloro and fluoro substituents in its aromatic ring system is particularly noteworthy, as these halogens often influence a compound's pharmacokinetic properties and binding affinity.

From a synthetic chemistry perspective, CAS No. 1286265-33-5 represents an interesting case study in heterocyclic compound design. The piperidine scaffold is widely recognized as a privileged structure in medicinal chemistry, appearing in numerous clinically approved drugs. The specific substitution pattern of this compound offers researchers opportunities to explore structure-activity relationships (SAR) in related chemical series.

Quality control and characterization of 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. These analytical procedures are crucial for ensuring reproducible results in biological testing and formulation studies.

The pharmaceutical industry's increasing demand for novel chemical entities has brought attention to compounds like 1286265-33-5. While not yet widely commercialized, its unique chemical profile makes it valuable for academic research and early-stage drug discovery programs. Researchers investigating GPCR-targeted therapies or ion channel modulators may find this compound particularly interesting due to its structural features.

Storage and handling of 1-(2-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper documentation and tracking of this compound are essential for research continuity and data integrity in pharmaceutical development projects.

Future research directions for this compound may include exploring its potential as a molecular probe in biological systems or as a starting point for the development of more complex therapeutic agents. The growing interest in personalized medicine approaches and computational drug design methodologies may further enhance the utility of this chemical entity in modern drug discovery pipelines.